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Compound of Interest

Compound Name: Disperse Violet 1

Cat. No.: B7737400 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Disperse Violet 1, also known by its Colour Index designation C.I. 61100, is a synthetic

anthraquinone dye. Its chemical name is 1,4-diaminoanthraquinone.[1][2][3] This document

provides a comprehensive technical overview of Disperse Violet 1, including its

physicochemical properties, toxicological profile, and detailed experimental methodologies for

its synthesis and safety assessment. The information is intended for researchers, scientists,

and professionals in drug development who may encounter this compound in various

applications, from textile and cosmetic formulations to its potential as a reference compound in

toxicological studies.

Physicochemical Properties
Disperse Violet 1 is a dark violet to black crystalline powder.[1][4] It is characterized by its low

solubility in water and solubility in various organic solvents.[3] A summary of its key

physicochemical properties is presented in Table 1.

Table 1: Physicochemical Properties of Disperse Violet 1 (C.I. 61100)
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Property Value Reference

Chemical Name
1,4-diaminoanthracene-9,10-

dione
[4]

Synonyms
Disperse Violet 1, C.I. 61100,

1,4-Diaminoanthraquinone
[1][4]

CAS Number 128-95-0 [4]

Molecular Formula C₁₄H₁₀N₂O₂ [2][4]

Molecular Weight 238.24 g/mol [2][4]

Physical Appearance
Dark violet crystals or black

powder
[1][4]

Melting Point 265-269 °C [5]

Solubility

Soluble in acetone, ethanol,

benzene, and linseed oil.

Forms a suspension with

water.

[2][3]

logP (o/w) 3.000

UV Absorption Maxima

225 nm and 255 nm (in

water/methanol/alcohol

solvent)

[1]

Synthesis of Disperse Violet 1 (1,4-
Diaminoanthraquinone)
Several methods for the synthesis of 1,4-diaminoanthraquinone have been reported. A

common laboratory-scale synthesis involves the reaction of 1,4-dihydroxyanthraquinone with

ammonia.

Experimental Protocol: Synthesis from 1,4-
Dihydroxyanthraquinone
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This protocol is based on the amination of 1,4-dihydroxyanthraquinone.

Materials:

1,4-dihydroxyanthraquinone (quinizarin)

Aqueous ammonia solution

Sodium hydrosulfite (sodium dithionite)

1,2-Dichlorobenzene or Nitrobenzene (as oxidizing agent)

Chlorine in sulfuric acid (alternative oxidizing agent)

Ethanol for recrystallization

Standard laboratory glassware and heating apparatus

Filtration apparatus

Procedure:

Leuco-1,4-diaminoanthraquinone Formation: In a pressure vessel, charge 1,4-

dihydroxyanthraquinone, aqueous ammonia, and sodium hydrosulfite.

Heat the mixture under pressure. The reaction reduces the anthraquinone nucleus and

substitutes the hydroxyl groups with amino groups to form the leuco-diaminoanthraquinone

intermediate.

Oxidation: The resulting leuco-1,4-diaminoanthraquinone is then oxidized to form 1,4-

diaminoanthraquinone. This can be achieved by:

Heating the intermediate in a mixture of 1,2-dichlorobenzene and nitrobenzene.

Alternatively, oxidation can be carried out using chlorine in sulfuric acid.

Isolation and Purification:

After the reaction is complete, the crude product is isolated by filtration.
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The crude 1,4-diaminoanthraquinone is then purified by recrystallization from a suitable

solvent, such as ethanol, to yield dark violet crystals.[2]

Logical Workflow for Synthesis of Disperse Violet 1
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Synthesis of Disperse Violet 1

Reactants

1,4-Dihydroxyanthraquinone

Pressure Vessel
(Heating under Pressure)

Aqueous Ammonia Sodium Hydrosulfite

Leuco-1,4-diaminoanthraquinone

Oxidation

Crude 1,4-Diaminoanthraquinone

1,2-Dichlorobenzene/Nitrobenzene
OR

Chlorine in Sulfuric Acid

Recrystallization
(e.g., from Ethanol)

Pure Disperse Violet 1
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Ames Test Workflow

Start

Prepare Reagents:
- Disperse Violet 1 solutions

- Bacterial cultures
- S9 mix

Mix in Top Agar:
- Bacteria

- Test substance
- S9 mix or Buffer

Pour onto Minimal
Glucose Agar Plates

Incubate at 37°C
for 48-72 hours

Count Revertant Colonies

Analyze Data:
Compare to controls

Mutagenic or
Non-mutagenic

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7737400?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Draize Eye Irritation Test

Start

Select Healthy
Albino Rabbits

Pre-Test Eye Examination

Apply Test Substance
to One Eye

Apply Saline to
Control Eye

Observe at 1, 24, 48, 72 hours

Score Ocular Lesions
(Cornea, Iris, Conjunctiva)

Classify as Irritant
or Non-irritant
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Potential Cellular Effects of Disperse Violet 1

Microbial Cell Mammalian Cell (e.g., Hepatocyte)

Disperse Violet 1

Electron Transport Chain

Inhibits

Nuclear Receptors
(AhR, CAR, PXR)

Activates

Cellular Respiration

Leads to impaired

CYP Gene Transcription

Induces

Cytochrome P450 Enzymes

Increases synthesis of

Metabolism of Xenobiotics

Alters

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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